Cas no 2229285-63-4 (tert-butyl 3-(4-hydroxy-4-methylpentyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(4-hydroxy-4-methylpentyl)piperidine-1-carboxylate
• CAS No: 2229285-63-4
• MF: C₁₆H₃₁NO₃
• MW: 285.422245264053
• CID: 5963764
• PubChem ID: 165969575
• Update Time: 2025-05-23

tert-butyl 3-(4-hydroxy-4-methylpentyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-hydroxy-4-methylpentyl)piperidine-1-carboxylate
• EN300-1894555
• 2229285-63-4

• Inchi： 1S/C16H31NO3/c1-15(2,3)20-14(18)17-11-7-9-13(12-17)8-6-10-16(4,5)19/h13,19H,6-12H2,1-5H3
• InChI Key： FECRDBAXYPPLPD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCCC(C)(C)O)C1)=O

Computed Properties

• Exact Mass: 285.23039385g/mol
• Monoisotopic Mass: 285.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(4-hydroxy-4-methylpentyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 3-(4-Hydroxy-4-methylpentyl)piperidine-1-carboxylate (CAS: 2229285-63-4): Recent Advances and Applications

The compound tert-butyl 3-(4-hydroxy-4-methylpentyl)piperidine-1-carboxylate (CAS: 2229285-63-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The information presented herein is derived from peer-reviewed publications, patent filings, and industry reports published within the last two years.

Recent studies have highlighted the role of tert-butyl 3-(4-hydroxy-4-methylpentyl)piperidine-1-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the piperidine ring and the tert-butyl carbamate group, make it a valuable scaffold for the development of compounds targeting central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent sigma-1 receptor ligands, which show promise in the treatment of neuropathic pain and neurodegenerative diseases.

In terms of synthetic methodologies, advancements have been made in the efficient production of this compound. A recent patent (WO2023056123) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. The process involves a novel catalytic system for the introduction of the 4-hydroxy-4-methylpentyl side chain, followed by Boc protection under mild conditions. This development is particularly relevant for industrial-scale production, addressing previous challenges in scalability.

Pharmacological investigations have revealed interesting properties of derivatives based on this scaffold. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that structural modifications of tert-butyl 3-(4-hydroxy-4-methylpentyl)piperidine-1-carboxylate yielded compounds with dual activity as dopamine D2 receptor partial agonists and serotonin 5-HT1A receptor antagonists. These findings suggest potential applications in the treatment of schizophrenia and other psychiatric disorders, with improved side effect profiles compared to current therapeutics.

The compound has also shown promise in oncology research. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that certain analogs exhibit selective cytotoxicity against cancer cell lines while showing minimal effects on normal cells. Mechanistic studies suggest that these compounds induce apoptosis through the mitochondrial pathway, making them interesting candidates for further development as anticancer agents.

From a drug metabolism perspective, recent in vitro and in vivo studies have provided valuable insights into the pharmacokinetic properties of this scaffold. The presence of the hydroxyl group facilitates phase II metabolism, while the Boc-protected piperidine ring contributes to favorable blood-brain barrier penetration. These characteristics make it particularly suitable for CNS-targeted drug development programs.

In conclusion, tert-butyl 3-(4-hydroxy-4-methylpentyl)piperidine-1-carboxylate continues to emerge as a valuable building block in medicinal chemistry. The recent developments highlighted in this brief demonstrate its versatility across multiple therapeutic areas and underscore the importance of this scaffold in current drug discovery efforts. Future research directions may focus on exploring its applications in additional disease areas and further optimizing its synthetic accessibility for broader utilization in pharmaceutical development.